N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide

• IUPAC Name: N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-2-(4-fluorophenyl)sulfonylacetamide
• InChI: InChI=1S/C19H17FN2O4S2/c1-2-26-15-7-3-13(4-8-15)17-11-27-19(21-17)22-18(23)12-28(24,25)16-9-5-14(20)6-10-16/h3-11H,2,12H2,1H3,(H,21,22,23)
• InChI Key: UGQISSIIIKUNLZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CS(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H17FN2O4S2
• Molecular Weight: 420.5 g/mol

Description

N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide, also known as ETTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. ETTA is a thiazole-based compound that has been synthesized and studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide is not fully understood. However, it has been suggested that N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide inhibits the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). These enzymes are involved in the production of pro-inflammatory cytokines and nitric oxide, respectively. By inhibiting the activity of these enzymes, N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide may reduce inflammation and promote cell death in cancer cells.
Biochemical and Physiological Effects:
N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide has been shown to have several biochemical and physiological effects. In vitro studies have shown that N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide inhibits the growth of cancer cells, reduces inflammation, and inhibits the production of pro-inflammatory cytokines. In vivo studies have shown that N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide reduces tumor growth and improves survival rates in animal models of cancer. Additionally, N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide has been shown to have antibacterial activity against certain bacterial strains.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide in lab experiments is its potential as a therapeutic agent. N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide has been shown to have anti-cancer, anti-inflammatory, and antibacterial properties, which make it a promising candidate for further research. Additionally, N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide is relatively easy to synthesize and purify, which makes it a convenient compound to work with in the lab.
One of the limitations of using N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide in lab experiments is its limited solubility in aqueous solutions. N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide is a hydrophobic compound, which makes it difficult to dissolve in water. This can make it challenging to work with in certain experiments, particularly those that require aqueous solutions.

Future Directions

There are several future directions for research on N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide. One area of interest is the development of N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide as a therapeutic agent for cancer. Further studies are needed to determine the optimal dosage and treatment regimen for N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide, as well as its potential side effects.
Another area of interest is the development of N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide as an anti-inflammatory agent. N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide has been shown to inhibit the production of pro-inflammatory cytokines, which makes it a promising candidate for further research in this area.
Finally, there is potential for N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide to be developed as an antibacterial agent. Further studies are needed to determine the spectrum of activity of N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide against different bacterial strains, as well as its potential toxicity and side effects.
Conclusion:
In conclusion, N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide is a thiazole-based compound that has gained significant attention in the scientific community due to its potential applications in various fields. N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide has been shown to have anti-cancer, anti-inflammatory, and antibacterial properties, which make it a promising candidate for further research. While there are limitations to using N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide in lab experiments, its potential therapeutic benefits make it a compound worth studying further.

Synthesis Methods

The synthesis of N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide involves the reaction of 4-(4-ethoxyphenyl)thiazol-2-amine with 4-fluorobenzenesulfonyl chloride in the presence of a base. The reaction takes place in an organic solvent, typically dichloromethane or chloroform. The product is then purified using column chromatography to obtain pure N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide.

Scientific Research Applications

N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide has been extensively studied for its potential applications in the field of cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide has also been studied for its potential use as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines. Additionally, N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide has been studied for its potential use as an antibacterial agent, as it has been shown to inhibit the growth of certain bacterial strains.